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In the realm of computer architecture research and development, simulators are indispensable

tools for evaluating novel designs and exploring the performance of complex systems without

the need for costly and time-consuming hardware prototyping.[1] Among the most prominent of

these is GEM-5, a modular and flexible open-source platform.[2] This guide provides an

objective comparison of GEM-5's performance against other leading architectural simulators,

supported by experimental data, to aid researchers, scientists, and drug development

professionals in selecting the most appropriate tool for their needs.

Quantitative Performance Comparison
The performance of an architectural simulator is often measured by its simulation speed,

typically in instructions per second (IPS), and its accuracy in modeling real hardware. The

following table summarizes key performance metrics for GEM-5 and several alternatives,

drawing from various benchmarking studies. It is important to note that direct comparisons can

be challenging due to variations in experimental setups, including host hardware, benchmarks

used, and simulator configurations.
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Simulator Performance Metric Value Benchmark / Notes

GEM-5 Simulation Speed

~1200-2700x slower

than native (Syscall

Emulation)

Custom micro-

benchmark on ARM.

[3]

Simulation Speed

~33x slower boot time

than MARSSx86 (Full

System)

Linux boot on x86.[3]

Accuracy (IPC Error) 35.4% - 37.6%
SPEC CPU2006 vs.

Intel Haswell.[4]

Sniper Simulation Speed

Up to several MIPS

(Millions of

Instructions Per

Second)

Validated against Intel

Core2 and Nehalem

systems.[5][6]

Accuracy

(Performance

Prediction Error)

Within 25%

Validated against Intel

Core2 and Nehalem

systems.[5][7][6]

Accuracy (IPC Error) 17.6% - 24.8%
SPEC CPU2006 vs.

Intel Haswell.[4]

MARSSx86 Simulation Speed

~33x faster boot time

than GEM-5 (Full

System)

Linux boot on x86.

Accuracy (IPC Error) 22.16% - 33.03%
SPEC CPU2006 vs.

Intel Haswell.[4]

ZSim Simulation Speed

Fastest among GEM-

5, Sniper, and

MARSSx86

SPEC CPU2006

benchmarks.[8]

Accuracy (IPC Error) 22.59% - 27.5%
SPEC CPU2006 vs.

Intel Haswell.[4]

SimpleScalar Simulation Speed Functional simulation

is ~25x faster than its

Varies by simulation

model.[9]
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detailed timing

simulation

Experimental Protocols
The data presented above is aggregated from studies with specific experimental setups. A

representative protocol for such a comparative analysis is detailed below.

A study by Akram and Sawalha provides a clear example of a rigorous comparison of x86

architectural simulators.[4][8]

Objective: To quantify the experimental error of GEM-5, Sniper, MARSSx86, and ZSim

compared to a real hardware platform.[8]

Target Hardware: The simulators were configured to model an Intel Core i7-4770 processor

(Haswell microarchitecture) with a 3.4 GHz clock speed.[4][8]

Benchmarks: The Standard Performance Evaluation Corporation (SPEC) CPU2006

benchmark suite and a subset of the MiBench embedded benchmark suite were used for

timing and performance comparisons.[8]

Simulation Execution: For the SPEC benchmarks, a statistically relevant portion of 500

million instructions was executed after a warm-up period of 100 million instructions.[8]

Metrics for Comparison: The primary metric for accuracy was the Instructions Per Cycle

(IPC) compared to the native hardware execution. Simulation time was also recorded to

evaluate performance.[4]

Key Findings: The study found that ZSim was the fastest simulator, while Sniper exhibited

the least experimental error for the workloads tested.[8] GEM-5, while highly configurable,

showed a higher percentage of error in IPC for these specific benchmarks when compared

to Sniper and ZSim.[4]

It's also noted that GEM-5's performance can be highly sensitive to the configuration of the

simulated system, such as the size of the L1 cache.[10][11] A study demonstrated that

increasing the L1 cache size from 8KB to 32KB in a simulated RISC-V core improved GEM-5's

simulation speed by 31% to 61%.[10]
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Architectural Simulator Workflow
Choosing and utilizing an architectural simulator involves a structured workflow. The following

diagram illustrates the typical steps from initial setup to final analysis.
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Workflow for Architectural Simulator Performance Benchmarking

Setup Phase

Execution Phase

Analysis Phase

Select Simulators
(e.g., GEM-5, Sniper)

Define Target Architecture
(e.g., x86 Haswell)

Choose Benchmarks
(e.g., SPEC CPU2006)

Configure Simulator
Parameters

Run Simulation

Collect Performance Data
(IPC, Simulation Time)

Compare and Quantify Error

Execute on Real Hardware

Analyze Discrepancies
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Caption: A flowchart of the typical experimental workflow for benchmarking architectural

simulators.

Summary and Considerations
The choice of an architectural simulator is a trade-off between simulation speed, accuracy, and

flexibility.

GEM-5 stands out for its high flexibility, supporting multiple Instruction Set Architectures

(ISAs) and a wide range of CPU models.[2][9] This makes it an excellent tool for academic

research and exploring novel architectural ideas. However, its detailed simulation often

comes at the cost of lower simulation speed and potentially higher error rates if not carefully

calibrated for a specific x86 architecture.[3][4]

Sniper offers a compelling balance between speed and accuracy, leveraging an interval core

model to achieve faster simulation times than more detailed, cycle-accurate simulators.[5]

[12] It has shown lower error rates compared to GEM-5 in some x86-based studies.[4][8]

MARSSx86 and ZSim are also strong contenders in the x86 simulation space. ZSim, in

particular, has been noted for its high simulation speed.[8]

For researchers and professionals, the optimal choice depends on the specific research

question. If the goal is to explore fundamentally new microarchitectural concepts across

different ISAs, the flexibility of GEM-5 is invaluable. If the focus is on performance analysis of

software on contemporary multi-core x86 systems, Sniper or ZSim may provide faster and

sufficiently accurate results. Regardless of the choice, it is crucial to understand the

experimental context of published performance data and, when possible, to validate the

simulator's output against real hardware.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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